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Compound of Interest

Compound Name: Isobornyl propionate

Cat. No.: B1207221 Get Quote

Technical Guide: Physical Properties of
Isobornyl Propionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Isobornyl
Propionate, specifically its boiling point and density. The information is presented to support

research, development, and quality control activities where this compound is utilized.

Physical Properties of Isobornyl Propionate
Isobornyl propionate (CAS No: 2756-56-1), a natural ester with a characteristic woody and

camphoraceous aroma, is a colorless to pale yellow liquid.[1] Its primary applications are in the

fragrance and cosmetics industries.[1] A summary of its key physical properties is provided

below.

Data Summary
The boiling point and density of Isobornyl Propionate are crucial parameters for its handling,

processing, and formulation. The following table summarizes these properties as reported in

the literature.
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Physical Property Value Conditions

Boiling Point 102 °C at 16 mmHg

245 °C
at 760 mmHg (atmospheric

pressure)

Density 0.971 g/mL at 25 °C

0.969 - 0.975 g/mL at 20 °C

Sources:[2][3][4][5][6][7][8]

Experimental Protocols
While the specific experimental reports for the above data are not publicly available, the

following sections describe standard and widely accepted laboratory methodologies for the

determination of boiling point and density of a liquid compound like Isobornyl Propionate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4][8]

This micro-method is suitable for small sample volumes.

Sample Preparation: A small amount of Isobornyl Propionate is placed into a small test

tube (e.g., a fusion tube). A capillary tube, sealed at one end, is inverted and placed into the

liquid.

Apparatus Setup: The test tube is attached to a thermometer. The assembly is then inserted

into a Thiele tube containing a high-boiling point liquid, such as mineral oil or liquid paraffin.

[5]

Heating: The side arm of the Thiele tube is gently heated, allowing for uniform temperature

distribution via convection currents.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled,

followed by a steady stream of bubbles from the sample's vapor.
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Measurement: Heating is discontinued when a continuous stream of bubbles is observed.

The temperature at which the bubbling stops and the liquid is drawn back into the capillary

tube is recorded as the boiling point.[9]

For substances that decompose at their atmospheric boiling point, or to purify liquids, vacuum

distillation is employed. This method lowers the boiling point by reducing the ambient pressure.

[10][11][12]

Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a

condenser, a receiving flask, and a thermometer. The system is connected to a vacuum

source (e.g., a vacuum pump).

Procedure: The Isobornyl Propionate sample is placed in the distilling flask along with

boiling chips or a magnetic stir bar to ensure smooth boiling. The system is sealed, and the

pressure is reduced to the desired level (e.g., 16 mmHg).

Heating and Distillation: The distilling flask is heated. The temperature is monitored, and the

liquid will begin to boil at a temperature lower than its atmospheric boiling point.[10]

Measurement: The temperature at which the vapor and liquid are in equilibrium, indicated by

a stable temperature reading on the thermometer as the liquid condenses into the receiving

flask, is recorded as the boiling point at that specific pressure.[13]

Determination of Density
Density is the mass of a substance per unit volume.

Mass Measurement: An empty, clean, and dry volumetric flask or pycnometer of a known

volume is weighed using an analytical balance.

Volume Measurement: The container is then filled with Isobornyl Propionate up to the

calibration mark. Care is taken to avoid air bubbles.

Final Mass Measurement: The container filled with the liquid is weighed again.

Calculation: The mass of the Isobornyl Propionate is determined by subtracting the mass

of the empty container from the mass of the filled container. The density is then calculated by
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dividing the mass of the liquid by its known volume. The temperature at which the

measurement is made should be recorded as density is temperature-dependent.

Visualized Experimental Workflow
The following diagram illustrates the generalized workflow for determining the physical

properties of a liquid compound.
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Caption: Generalized workflow for the determination of density and boiling point of a liquid

sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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